Cas no 100448-47-3 (6-amino-7-chloro-1(2H)-Phthalazinone)
100448-47-3 structure
Product Name:6-amino-7-chloro-1(2H)-Phthalazinone
CAS No:100448-47-3
MF:C8H6ClN3O
MW:195.605740070343
CID:1095941
Update Time:2024-07-27
6-amino-7-chloro-1(2H)-Phthalazinone Chemical and Physical Properties
Names and Identifiers
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- 6-amino-7-chloro-1(2H)-Phthalazinone
- 1(2H)-Phthalazinone, 6-amino-7-chloro-
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- Inchi: 1S/C8H6ClN3O/c9-6-2-5-4(1-7(6)10)3-11-12-8(5)13/h1-3H,10H2,(H,12,13)
- InChI Key: UPYYLDHFAVYAGV-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(N)C(Cl)=C2)C=NN1
Computed Properties
- Exact Mass: 195.019939g/mol
- Monoisotopic Mass: 195.019939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 195.6g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Melting Point: >310 °C
- pka: 11.10±0.20(Predicted)
6-amino-7-chloro-1(2H)-Phthalazinone Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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